Cas no 79-80-1 (3-Dehydro Retinol)

• Product Name: 3-Dehydro Retinol
• CAS No: 79-80-1
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 567296
• PubChem ID: 6436043
• Update Time: 2025-04-19

3-Dehydro Retinol Chemical and Physical Properties

Names and Identifiers

• Retinol, 3,4-didehydro-
• 3-Dehydro Retinol
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)nona-2,4,6,8-tetraen-1-ol
• 3,4-Dehydroretinol
• 3,4-didehydroretinol
• 3.4-Didehydro-[7t.9t.11t.13t]retinol
• 3.4-Didehydro-all-trans-retinol
• 3.7-Dimethyl-1t-(2.2.6-trimethyl-cyclohexadien-(4.6)-yl)-nonatetraen-(1.3t.5t.7t)-ol-(9)
• 3-Dehydoretinol
• all-trans-3,4-Didehydroretinol
• Dehydroretinol
• Vitamin A2
• 3-DEHYDRORETINOL [WHO-DD]
• Q24390934
• RETINOL2
• SCHEMBL15904
• UNII-104621892X
• VA2
• 3-dehydroretinol
• DEHYDRORETINOL. 3-
• C21797
• 104621892X
• All-Trans-3,4-Didehydro Retinol
• CHEMBL1797132
• (all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-2,4,6,8-nonatetraen-1-ol
• 79-80-1
• all-trans-3-Dehydroretinol
• EINECS 201-226-4
• 3,4-Dehydroretinol;all-trans- 3-Dehydroretinol
• LMPR01090008
• DTXSID401018959
• 3,4-didehydro-retinol
• 3,4-Didehydro-all-trans-retinol
• CHEBI:132246
• 3-DEHYDRORETINOL [MI]

• Inchi： 1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6-13,21H,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13+
• InChI Key： XWCYDHJOKKGVHC-OVSJKPMPSA-N
• SMILES： OC/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)C=CCC1(C)C

Computed Properties

• Exact Mass: 284.21400
• Monoisotopic Mass: 284.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 63-650C
• Boiling Point: 425.6±14.0 °C at 760 mmHg
• Flash Point: 151.3±16.4 °C
• PSA: 20.23000
• LogP: 5.28630
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

3-Dehydro Retinol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids